Cas no 62541-35-9 (1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-)
62541-35-9 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-
CAS No:62541-35-9
MF:C13H11Br2NO2
MW:373.039942026138
CID:441005
PubChem ID:13152825
Update Time:2025-04-19
1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)-
- 4,5-dibromo-1-(2-phenylethyl)pyrrole-2-carboxylic acid
- 4,5-Dibromo-1-(2-phenylethyl)-1H-pyrrole-2-carboxylic acid
- DTXSID20522436
- SCHEMBL11623646
- 62541-35-9
-
- Inchi: 1S/C13H11Br2NO2/c14-10-8-11(13(17)18)16(12(10)15)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,17,18)
- InChI Key: MZHCQTRKOYHYLU-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(=O)O)N1CCC1C=CC=CC=1)Br
Computed Properties
- Exact Mass: 370.91563
- Monoisotopic Mass: 370.91565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.23
1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-(2-phenylethyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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